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Abstract

Formyl acetate, also known as acetic formic anhydride, is a highly reactive formylating agent
utilized in various organic syntheses. Its utility in the laboratory is matched by its hazardous
properties, necessitating a thorough understanding of its safety profile and handling
requirements. This technical guide provides a comprehensive overview of the safety data for
formyl acetate, detailed experimental protocols for its synthesis and safe handling, and visual
aids to illustrate key concepts. The information is curated to meet the needs of researchers and
professionals in drug development and other scientific fields where formyl acetate may be
employed.

Chemical and Physical Properties

Formyl acetate is a colorless liquid with the chemical formula CsH40s. It is the mixed
anhydride of acetic acid and formic acid. Due to its instability, it is not commercially available
and is typically prepared in situ or used shortly after synthesis.
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Property Value Reference(s)
Molecular Weight 88.06 g/mol [1]
Boiling Point 27-28 °C at 10 mmHg (1.33 o
kPa)
Density 1.116 g/cm3 [2]
Flash Point 31°C [2]
CAS Number 2258-42-6 [1]
Appearance Colorless liquid [2]

Safety Data Sheet (SDS)
Hazards Identification

Formyl acetate is classified as a hazardous substance according to the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS).

Hazard Class Category Hazard Statement

H226: Flammable liquid and

Flammable liquids 3

vapor
Skin corrosion/irritation 2 H315: Causes skin irritation
Serious eye damage/eye oA H319: Causes serious eye
irritation irritation

Specific target organ toxicity — _
] ) H335: May cause respiratory
single exposure (Respiratory 3 o
o irritation
tract irritation)

GHS Pictograms:

lwsalt text

lwsalt text
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Signal Word: Warning
Precautionary Statements:

o P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.
No smoking.

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

First-Aid Measures

 Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for
breathing. Call a poison center or doctor if you feel unwell.

o Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower. If
skin irritation occurs, get medical advice/attention.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.

 Ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you feel
unwell.

Fire-Fighting Measures

o Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

¢ Specific hazards arising from the chemical: Flammable liquid and vapor. Vapors may form
explosive mixtures with air. Decomposition products include acetic acid and carbon
monoxide.
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Accidental Release Measures

o Personal precautions: Wear appropriate personal protective equipment (PPE), including
respiratory protection, chemical-resistant gloves, and eye protection. Ensure adequate
ventilation and remove all sources of ignition.

e Environmental precautions: Prevent further leakage or spillage if safe to do so. Do not let
product enter drains.

e Methods for cleaning up: Absorb with inert material (e.g., sand, silica gel) and place in a
suitable container for disposal.

Handling and Storage Precautions

Formyl acetate decomposes at room temperature, and this process is accelerated at elevated
temperatures, producing acetic acid and carbon monoxide. [1]

» Handling: All manipulations should be carried out in a well-ventilated fume hood. [1]Avoid
contact with skin, eyes, and clothing. [2]Use spark-proof tools and explosion-proof
equipment. Ground/bond container and receiving equipment to prevent static discharge.

o Storage: Store at 2-8°C in a tightly closed container in a dry and well-ventilated place.
[2]Crucially, do not store in a sealed container, as the evolution of carbon monoxide can lead
to a dangerous buildup of pressure and potential explosion. [1]A flask fitted with a
polyethylene stopper is recommended for storage. [1]

Experimental Protocols

Synthesis of Formyl Acetate from Sodium Formate and
Acetyl Chloride

This procedure is adapted from a method reported by Krimen. [1] Materials:
e Sodium formate (finely ground)
e Acetyl chloride

e Anhydrous diethyl ether
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e Three-necked round-bottomed flask

o Stirrer

e Dropping funnel

o Reflux condenser with a calcium chloride drying tube

e Thermometer

Procedure:

o Set up the reaction apparatus in a fume hood, ensuring all glassware is dry.

o Charge the three-necked flask with sodium formate and anhydrous diethyl ether.

« Stir the mixture and add acetyl chloride via the dropping funnel at a rate that maintains the
reaction temperature between 23-27°C.

 After the addition is complete, continue stirring the mixture for several hours to ensure the
reaction goes to completion.

« Filter the mixture by suction filtration to remove sodium chloride.

e Wash the solid residue with a small amount of anhydrous diethyl ether and combine the
washings with the filtrate.

e Remove the ether from the filtrate by distillation under reduced pressure.

e The resulting residue is formyl acetate. Due to its instability, it is recommended to use it
immediately or store it appropriately for a short period.

Safe Handling Protocol for Formyl Acetate in a
Laboratory Setting

This protocol outlines the steps for safely handling formyl acetate during a typical laboratory
procedure, such as its use as a formylating agent.
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Prerequisites:

A designated work area within a certified chemical fume hood.

All necessary PPE is readily available and in good condition (chemical splash goggles, face
shield, appropriate chemical-resistant gloves, and a lab coat).

An emergency eyewash station and safety shower are accessible.

A spill kit appropriate for flammable liquids is available.

Procedure:

Before starting, ensure the fume hood is functioning correctly.
Don all required PPE.

If using freshly synthesized formyl acetate, ensure it has been cooled to a safe handling
temperature.

Carefully transfer the required amount of formyl acetate using a glass syringe or a cannula.
Avoid using metal needles if possible, or ensure they are compatible.

Perform all subsequent reaction steps within the fume hood.
Keep the container of formyl acetate closed when not in use.

Upon completion of the reaction, quench any unreacted formyl acetate according to
established laboratory procedures (e.g., slow addition to a stirred, cooled solution of a
suitable nucleophile like an alcohol or water, being mindful of gas evolution).

Decontaminate all glassware that has been in contact with formyl acetate by rinsing with a
suitable solvent (e.g., acetone) in the fume hood. Collect the rinsate as hazardous waste.

Dispose of all waste materials according to the disposal protocol outlined below.

Remove PPE in the correct order to avoid cross-contamination and wash hands thoroughly.
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Disposal Protocol for Formyl Acetate Waste

All waste containing formyl acetate must be treated as hazardous waste.
Procedure:

o Collect all liquid waste containing formyl acetate in a designated, labeled, and compatible
waste container. The container should be made of a material that is resistant to organic
solvents and acids.

» Do not mix formyl acetate waste with incompatible materials. Refer to a chemical
compatibility chart if unsure.

e Solid waste, such as contaminated gloves and absorbent materials, should be collected in a
separate, clearly labeled hazardous waste bag.

» Arrange for the disposal of the hazardous waste through your institution's environmental
health and safety office. Ensure that the waste is correctly labeled with its contents.

Visualizations
Logical Relationship: Formyl Acetate Decomposition
and Potential Toxicity

The following diagram illustrates the decomposition of formyl acetate and the potential health
hazards associated with its decomposition products.
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Caption: Decomposition of formyl acetate and associated health hazards.

Experimental Workflow: Safe Handling of Formyl
Acetate

This diagram outlines a logical workflow for the safe handling of formyl acetate in a laboratory
setting.
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Caption: Workflow for the safe handling of formyl acetate.
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Conclusion

Formyl acetate is a valuable reagent in organic synthesis, but its reactive and hazardous
nature demands stringent safety protocols. Researchers, scientists, and drug development
professionals must be well-versed in its properties, handling, and disposal requirements to
ensure a safe laboratory environment. Adherence to the guidelines presented in this technical
guide will help mitigate the risks associated with the use of formyl acetate. Always consult the
most up-to-date Safety Data Sheet from your supplier and your institution's specific safety
procedures before working with this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Formyl Acetate: A Technical Guide to Safety and
Handling for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329439#formyl-acetate-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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